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Compound of Interest

Compound Name: Boc-Hyp(Bzl)-OH

Cat. No.: B558117

For Researchers, Scientists, and Drug Development Professionals

Introduction

The compound with CAS number 54631-81-1 is identified as N-alpha-t-Butyloxycarbonyl-4-O-
benzyl-trans-L-hydroxyproline, commonly abbreviated as Boc-Hyp(Bzl)-OH. This molecule is a
protected amino acid derivative that serves as a crucial building block in synthetic peptide
chemistry. Its primary application lies in the solid-phase peptide synthesis (SPPS) of peptides
containing hydroxyproline residues, which are fundamental components of collagen. This guide
provides a comprehensive overview of its chemical properties, its application in peptide
synthesis, and the biological significance of the peptides synthesized using this reagent.

Chemical Information

Boc-Hyp(Bzl)-OH is a derivative of the non-essential amino acid L-hydroxyproline. It features
two key protecting groups: a tert-butyloxycarbonyl (Boc) group on the alpha-amino group and a
benzyl (Bzl) group on the hydroxyl side chain. These protecting groups are essential for
directing the chemical reactions during peptide synthesis, preventing unwanted side reactions.

Chemical Properties
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Property Value Reference(s)
CAS Number 54631-81-1 [1]

Molecular Formula C17H23NOs [1]

Molecular Weight 321.37 g/mol [1]
Appearance White to off-white powder N/A

Melting Point ~70 °C N/A

Soluble in organic solvents like
Solubility dichloromethane (DCM) and N/A
dimethylformamide (DMF)

Application in Solid-Phase Peptide Synthesis
(SPPS)

Boc-Hyp(Bzl)-OH is a cornerstone reagent for the Boc/Bzl strategy in SPPS. This method
involves the stepwise addition of amino acids to a growing peptide chain anchored to a solid
resin support. The Boc group serves as a temporary protecting group for the N-terminus, while
the benzyl group provides more robust, "permanent” protection for the hydroxyproline side
chain throughout the synthesis.

The Boc/Bzl SPPS Workflow

The synthesis of a peptide using Boc-Hyp(Bzl)-OH follows a cyclical process, as illustrated in
the workflow diagram below. Each cycle results in the addition of one amino acid residue to the
peptide chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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